Long wavelength red fluorescent dyes from 3,5-diiodo-BODIPYs†

Organic & Biomolecular Chemistry Pub Date: 2010-04-14 DOI: 10.1039/C001068E

Abstract

Amphiphilic and long wavelength red fluorescent dyes (4 and 7) were prepared from the Sonogashira coupling reactions of 3,5-diiodo-BODIPYs (1 and 6). One of these compounds, BODIPY 7, readily accumulated within human carcinoma HEp2 cells and was found to localize mainly within the endoplasmic reticulum (ER).

Graphical abstract: Long wavelength red fluorescent dyes from 3,5-diiodo-BODIPYs
Long wavelength red fluorescent dyes from 3,5-diiodo-BODIPYs†
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